qianhucoumarin B
qianhucoumarin B
Brand Name:
Vulcanchem
CAS No.:
152615-14-0
VCID:
VC0142705
InChI:
InChI=1S/C16H16O6/c1-8(17)20-15-13(19)12-10(22-16(15,2)3)6-4-9-5-7-11(18)21-14(9)12/h4-7,13,15,19H,1-3H3/t13-,15-/m0/s1
SMILES:
CC(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)O
Molecular Formula:
C16H16O6
Molecular Weight:
304.29 g/mol
qianhucoumarin B
CAS No.: 152615-14-0
Main Products
VCID: VC0142705
Molecular Formula: C16H16O6
Molecular Weight: 304.29 g/mol
| CAS No. | 152615-14-0 |
|---|---|
| Product Name | qianhucoumarin B |
| Molecular Formula | C16H16O6 |
| Molecular Weight | 304.29 g/mol |
| IUPAC Name | [(9S,10S)-10-hydroxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] acetate |
| Standard InChI | InChI=1S/C16H16O6/c1-8(17)20-15-13(19)12-10(22-16(15,2)3)6-4-9-5-7-11(18)21-14(9)12/h4-7,13,15,19H,1-3H3/t13-,15-/m0/s1 |
| Standard InChIKey | WGBFEDHNTNVZGG-ZFWWWQNUSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1[C@H](C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)O |
| SMILES | CC(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)O |
| Canonical SMILES | CC(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)O |
| Synonyms | qianhucoumarin B |
| PubChem Compound | 197634 |
| Last Modified | Nov 11 2021 |
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